Cas no 2229094-03-3 (tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate
• CAS No: 2229094-03-3
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5825810
• PubChem ID: 165673173
• Update Time: 2025-10-28

tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropyl]carbamate
• 2229094-03-3
• EN300-1889890

• Inchi： 1S/C16H26N2O3/c1-11-6-7-12(8-13(11)19)16(5,9-17)10-18-14(20)21-15(2,3)4/h6-8,19H,9-10,17H2,1-5H3,(H,18,20)
• InChI Key： OYXMDAUDUVFACK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1C=CC(C)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate (CAS No. 2229094-03-3)

Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate, a compound with the CAS number 2229094-03-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular formula and structural attributes of this compound make it a subject of interest for scientists exploring novel therapeutic agents.

The primary focus of this introduction is to delve into the chemical properties, synthesis methods, and emerging applications of tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate. By examining the latest research findings and industrial applications, we aim to provide a comprehensive understanding of its role in modern pharmaceuticals and biochemical studies.

One of the most striking features of this compound is its structural complexity. The presence of multiple functional groups, including amino and hydroxyl substituents, contributes to its versatility in chemical reactions. These functional groups are crucial for its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate involves a series of well-defined chemical transformations. Researchers have developed efficient synthetic routes that highlight the compound's accessibility while maintaining high purity standards. The synthesis typically begins with the preparation of key intermediates, followed by the introduction of the tert-butyl carbamate group. This process underscores the importance of precision in organic synthesis and highlights the advancements in synthetic methodologies that have been achieved over recent years.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The hydroxymethylphenyl group in tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate, for instance, has been associated with various biological activities. Studies have shown that such compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. These findings have spurred further research into developing derivatives of this compound that could enhance its therapeutic potential.

The compound's potential applications extend beyond traditional pharmaceuticals. In biochemical research, it serves as a valuable tool for studying enzyme mechanisms and interactions. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it particularly useful for developing enzyme-based assays and probes. This application is especially relevant in the context of drug discovery, where understanding enzyme function is critical for designing effective inhibitors or activators.

Recent advancements in computational chemistry have also contributed to a deeper understanding of tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These predictions are invaluable for designing modified versions of the compound that could improve its efficacy or reduce side effects. The integration of computational methods with experimental approaches has thus become a cornerstone of modern drug development.

The industrial significance of this compound cannot be overstated. Its synthesis and application in pharmaceuticals represent a convergence of cutting-edge chemical research and industrial production techniques. As demand for novel therapeutic agents grows, compounds like tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate are likely to play an increasingly important role in meeting these demands. The development of scalable synthetic routes ensures that such compounds can be produced efficiently on an industrial scale, making them accessible for widespread use.

In conclusion, tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)-2-methylpropylcarbamate (CAS No. 2229094-03-3) stands as a testament to the progress being made in pharmaceutical chemistry. Its complex structure, versatile applications, and potential therapeutic benefits make it a subject worthy of continued research and development. As scientific understanding evolves and new methodologies emerge, this compound is poised to contribute significantly to advancements in medicine and biochemical science.